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Compound of Interest

Compound Name: Bis(2-chloroethyl) ether

Cat. No.: B1667311 Get Quote

The conversion of an alcohol (R-OH) to an alkyl chloride (R-Cl) is a fundamental transformation

in organic chemistry, typically achieved through nucleophilic substitution. In this type of

reaction, the hydroxyl (-OH) group, which is a poor leaving group, must first be converted into a

better leaving group.

Several common reagents can be used for this purpose:

Thionyl Chloride (SOCl₂): This is a widely used reagent for converting primary and

secondary alcohols to alkyl chlorides. The reaction is efficient and produces gaseous

byproducts (SO₂ and HCl), which simplifies purification.

Hydrogen Halides (e.g., HCl): Concentrated hydrochloric acid can be used, often in the

presence of a catalyst like zinc chloride (ZnCl₂), particularly for secondary and tertiary

alcohols (the Lucas test).

Phosphorus Halides (e.g., PCl₃, PCl₅): These reagents are also effective but can sometimes

lead to rearrangements or other side reactions.

Below is a conceptual workflow for such a chemical transformation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1667311?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conceptual Workflow: Alcohol to Alkyl Chloride
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Caption: Conceptual workflow for converting an alcohol to an alkyl chloride.

This information is provided for educational purposes only, illustrating a general chemical

principle rather than a specific, hazardous synthesis. Always prioritize safety and adhere to all
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regulatory guidelines when handling chemical substances.

To cite this document: BenchChem. [General Principle: Conversion of Alcohols to Alkyl
Chlorides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667311#bis-2-chloroethyl-ether-synthesis-from-
diethylene-glycol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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